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Compound of Interest

Compound Name: Boc-DPhe-OSu
CAS No.: 74124-84-8
Cat. No.: B8062532

Get Quote

\ J

Boc-DPhe-OSu is an activated ester widely used in solid-phase peptide synthesis (SPPS) to
introduce D-phenylalanine.[1] Its reactivity lies in the N-hydroxysuccinimide (NHS) ester moiety,
which is susceptible to nucleophilic attack (by amines) and hydrolysis (by moisture).[1]

Table 1: Physicochemical & Hazard Data
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Property Specification

) Boc-D-Phenylalanine N-hydroxysuccinimide
Chemical Name .
ester

3674-18-8 (D-isomer); Note: 3674-06-4 is the L-

CAS Number )
isomer
Molecular Formula C18H22N206
o Moisture sensitive; reacts rapidly with amines
Reactivity

and bases.[1][2]

Warning; Causes skin irritation (H315), Eye
irritation (H319).

GHS Classification

Not P- or U-listed.[1] Managed as Characteristic
Waste Class (RCRA) Hazardous Waste (due to potential
reactivity/toxicity).[1]

Pre-Disposal Inactivation (Quenching Protocol)

Direct disposal of active esters into general waste streams can pose safety risks due to
potential exothermic reactions with other waste components (e.g., waste amines).

Best Practice: Perform Controlled Hydrolysis to convert the reactive ester into inert byproducts
(Boc-D-Phenylalanine and N-hydroxysuccinimide) prior to disposal.[1]

Protocol: Chemical Inactivation
e Reagents: 1.0 M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO:s).

o PPE: Nitrile gloves, safety goggles, lab coat, fume hood.[3]

o Dissolution: Dissolve the waste Boc-DPhe-OSu in a minimal amount of organic solvent
(Acetone or Ethanol).[1]

e Hydrolysis: Slowly add an equal volume of 1.0 M NaOH.

o Mechanism:[4] The hydroxide ion attacks the carbonyl, cleaving the NHS leaving group.
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o Observation: The solution may warm slightly.[5]

o Completion: Stir for 30—60 minutes. The mixture now contains the free acid (Boc-D-Phe-OH)
and NHS, both of which are significantly less reactive.[1]

o Neutralization: Adjust pH to ~7 using dilute HCI if required by your facility's waste acceptance
criteria.[1]

Disposal Workflows

Select the appropriate workflow based on the physical state of the waste.

Scenario A: Solid Waste (Expired/Excess Reagent)

e Do NOT dispose of in regular trash.

o Packaging: Place the solid container inside a secondary clear plastic bag (double
containment).

e Labeling: "Solid Chemical Waste — Toxic/Irritant."[1] List constituents: Boc-D-Phenylalanine
NHS ester.[1]

» Disposal: Transfer to the facility's Hazardous Waste Accumulation Area for incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)[1]

e Segregation: Do not mix with oxidizing acids (e.g., Nitric acid) or strong oxidizers.

e Solvent Compatibility:
o If dissolved in DMF/DMSO: Segregate into "Non-Halogenated Organic Waste."[1]
o If dissolved in DCM/Chloroform: Segregate into "Halogenated Organic Waste."[1]

e Labeling: List all solvents and the active ester concentration (approximate).

Visual Disposal Decision Matrix
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The following diagram illustrates the logical flow for determining the correct disposal path,
ensuring compliance and safety.
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Figure 1: Decision matrix for the segregation and treatment of Boc-DPhe-OSu waste streams.
Emergency Response (Spills)
e Dry Spill:
o Don PPE (N95 mask is critical to avoid inhaling dust).[1][3]
o Gently sweep up using a brush and dustpan; avoid generating dust clouds.[1]
o Place in a sealed container labeled "Hazardous Waste - Spilled Material."[1]
o Clean area with soap and water; collect rinsate as liquid waste.[1]
o Wet Spill:
o Absorb with vermiculite, sand, or commercial spill pads.
o Do not use combustible materials (sawdust) if the solvent is flammable.

o Collect absorbent into a sealed bag/container for disposal.[1][3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Organic Syntheses Procedure [orgsyn.org]

e 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

o 7.Boc-D-Phe-OH | CAS 18942-49-9 | SCBT - Santa Cruz Biotechnology [scbt.com]

e 8. Boc- D -Phe-OSu = 96.0 C/N calc. based on dry substance 3674-18-8 [sigmaaldrich.com]
e 9. peptide.com [peptide.com]

o To cite this document: BenchChem. [Chemical Profile & Hazard Identification]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8062532/docs#chemical-profile-hazard-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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